5-(Chloromethyl)isoquinoline hydrochloride

• CAS No.: 80278-68-8
• Molecular Formula: C10H9Cl2N
• Molecular Weight: 214.09 g/mol
• IUPAC Name: 5-(chloromethyl)isoquinoline;hydrochloride
• InChI: InChI=1S/C10H8ClN.ClH/c11-6-8-2-1-3-9-7-12-5-4-10(8)9;/h1-5,7H,6H2;1H
• InChI Key: KBVRPRVLDOEOSG-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CN=C2)C(=C1)CCl.Cl

Description

5-(Chloromethyl)isoquinoline hydrochloride is a useful research compound. Its molecular formula is C10H9Cl2N and its molecular weight is 214.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of isoquinolin-5-ylmethanol MDE 32040 (0.53 g, 3.33 mmol) in dry CH2Cl2 (10 mL) at 0° C. under N2 in a 50 mL round-bottomed flask equipped with a magnetic stirrer was added dropwise SOCl2 (4.9 mL, 67.4 mmol) and the mixture was stirred for 1 h at RT. The volatiles were then removed at 40° C. under vacuum and the residue was taken up in CH2Cl2 (20 mL) before concentration back to dryness at 40° C. under vacuum (done 3 times) to give 5-(chloromethyl)quinoline hydrochloride MDE 32044 as an off-white solid (301 mg, 42% yield).